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Compound of Interest

Compound Name: Dimefox

Cat. No.: B150142 Get Quote

Disclaimer: Dimefox is a highly toxic organophosphate compound and is considered an

extremely hazardous substance.[1] Its synthesis, handling, and use should only be undertaken

by trained professionals in a controlled laboratory setting with appropriate safety measures in

place. This document is intended for informational and research purposes only. All local, state,

and federal regulations regarding the synthesis and handling of such compounds must be

strictly followed.

Introduction
Dimefox (N,N,N',N'-Tetramethylphosphorodiamidic fluoride) is an organophosphate compound

first developed in 1940.[1] Historically used as a systemic insecticide and acaricide, its use has

been discontinued in most countries due to its high toxicity.[1][2] In a research context,

Dimefox serves as a potent and irreversible acetylcholinesterase (AChE) inhibitor.[2][3] This

property makes it a valuable tool for studying the cholinergic nervous system, the mechanisms

of organophosphate toxicity, and for the development of potential antidotes.[3] This document

outlines a laboratory-scale synthesis protocol for Dimefox, its characterization, and critical

safety considerations.

Principle of Synthesis
The synthesis of Dimefox is typically achieved through a two-step process. The first step

involves the reaction of phosphorus oxychloride with dimethylamine to form

bis(dimethylamino)phosphoryl chloride. The subsequent step is a fluorination reaction, where
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the chloride is displaced by a fluoride ion using a suitable fluorinating agent like potassium

fluoride to yield the final product, Dimefox.[2]

Experimental Protocol
This protocol is adapted from established principles of organophosphorus chemistry.[2][4]

Step 1: Synthesis of Bis(dimethylamino)phosphoryl Chloride

Set up a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping

funnel, and a condenser with a gas outlet connected to a scrubber (e.g., containing a sodium

hydroxide solution to neutralize HCl gas).

In a fume hood, charge the flask with phosphorus oxychloride (POCl₃) dissolved in an inert

solvent like toluene.

Cool the flask in an ice bath to 0-5 °C.

Slowly add a solution of dimethylamine in the same solvent via the dropping funnel while

maintaining the temperature below 10 °C. The reaction is exothermic and produces

hydrogen chloride gas.

After the addition is complete, allow the mixture to warm to room temperature and stir for an

additional 2-3 hours.

Filter the reaction mixture to remove the dimethylamine hydrochloride salt precipitate.

The filtrate, containing the crude bis(dimethylamino)phosphoryl chloride, can be used directly

in the next step or purified by vacuum distillation.

Step 2: Synthesis of Dimefox (N,N,N',N'-Tetramethylphosphorodiamidic fluoride)

To the solution of bis(dimethylamino)phosphoryl chloride, add an aqueous solution of

potassium fluoride (KF).[4]

Heat the biphasic mixture to 40-50 °C with vigorous stirring. The reaction can be monitored

by techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).[4]
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The reaction is typically complete within 1-2 hours.[4]

After cooling to room temperature, separate the organic layer.

Wash the organic layer with water to remove any remaining salts.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

Remove the solvent under reduced pressure to yield crude Dimefox.

The final product can be purified by vacuum distillation to obtain a colorless liquid.[2] A

patent for a similar process reports a yield of 93.3% with a purity of 95.4% as determined by

gas chromatography.[4]

Data Presentation
Table 1: Physicochemical Properties of Dimefox

Property Value Reference

IUPAC Name

N'-
[dimethylamino(fluoro)pho
sphoryl]-N,N-
dimethylamine

[1]

Molecular Formula C₄H₁₂FN₂OP [2][5]

Molar Mass 154.12 g/mol [5]

Appearance Colorless liquid [1]

Odor Fishy [1]

Density 1.11 g/mL [1]

| Solubility in Water| 14.8 g/L |[1] |

Table 2: Example Synthesis Data
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Parameter Value

Starting Material Bis(dimethylamino)phosphoryl chloride

Fluorinating Agent Potassium Fluoride

Reaction Temperature 50 °C

Reported Yield 93.3%

Reported Purity (GC) 95.4%

Data derived from a related industrial process patent.[4]

Mandatory Visualizations

Phosphorus Oxychloride
(POCl₃)

Step 1:
Amination

Dimethylamine
(2 eq.)

Bis(dimethylamino)phosphoryl
Chloride

 Toluene, 0-5°C 

Step 2:
Fluorination

Potassium Fluoride
(KF)

Dimefox
(Final Product)

 40-50°C Purification
(Vacuum Distillation)

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of Dimefox from phosphorus oxychloride.
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Caption: Mechanism of Dimefox as an irreversible acetylcholinesterase (AChE) inhibitor.

Safety and Handling
EXTREME DANGER: Dimefox is a highly toxic cholinesterase inhibitor that can be absorbed

through inhalation, ingestion, and dermal contact.[1][6][7] Exposure can be fatal, and

symptoms may be delayed for up to 12 hours.[7][8]

Personal Protective Equipment (PPE): All work must be conducted in a certified chemical

fume hood.[9] Personnel must wear appropriate PPE, including a lab coat, chemical splash

goggles, a face shield, and neoprene or nitrile gloves.[9] Standard latex gloves are not

sufficient.
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Engineering Controls: A continuously operating fume hood is mandatory. All equipment

should be decontaminated after use.

Exposure Symptoms: Signs of exposure include sweating, pinpoint pupils, blurred vision,

muscle spasms, dizziness, nausea, vomiting, and respiratory distress.[7][10]

Emergency Procedures: In case of any exposure, immediately seek medical attention.

Remove contaminated clothing and wash the affected skin area with soap and water.[9][11]

Antidotes such as atropine and pralidoxime may be administered by medical professionals.

[10][11] Ensure an emergency plan and access to antidotes are in place before beginning

any work.[8]

Waste Disposal: All waste, including reaction byproducts, contaminated solvents, and

disposable PPE, must be treated as hazardous waste and disposed of according to

institutional and governmental regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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